Cas no 6120-63-4 (Bradykinin, 6-L-threonine-)

• Product Name: Bradykinin, 6-L-threonine-
• CAS No: 6120-63-4
• MF: C₅₁H₇₅N₁₅O₁₁
• MW: 1074.23511052132
• CID: 506971
• PubChem ID: 21151289
• Update Time: 2025-08-03

Bradykinin, 6-L-threonine- Chemical and Physical Properties

Names and Identifiers

• Bradykinin, 6-L-threonine-
• (Thr?)-Bradykinin
• (Thr6)-Bradykinin
• [Thr6]-Bradykinin
• ARG-PRO-PRO-GLY-PHE-THR-PRO-PHE-ARG
• H-ARG-PRO-PRO-GLY-PHE-THR-PRO-PHE-ARG-OH
• 6120-63-4

• Inchi： 1S/C51H75N15O11/c1-30(67)41(48(75)65-25-11-20-38(65)45(72)62-36(28-32-15-6-3-7-16-32)42(69)61-34(49(76)77)18-9-23-58-51(55)56)63-43(70)35(27-31-13-4-2-5-14-31)60-40(68)29-59-44(71)37-19-10-24-64(37)47(74)39-21-12-26-66(39)46(73)33(52)17-8-22-57-50(53)54/h2-7,13-16,30,33-39,41,67H,8-12,17-29,52H2,1H3,(H,59,71)(H,60,68)(H,61,69)(H,62,72)(H,63,70)(H,76,77)(H4,53,54,57)(H4,55,56,58)
• InChI Key： KEENLDNPNYUZAH-UHFFFAOYSA-N
• SMILES： O=C(C1CCCN1C(C(CCC/N=C(\N)/N)N)=O)N1CCCC1C(NCC(NC(CC1C=CC=CC=1)C(NC(C(C)O)C(N1CCCC1C(NC(C(NC(C(=O)O)CCC/N=C(\N)/N)=O)CC1C=CC=CC=1)=O)=O)=O)=O)=O

Computed Properties

• Exact Mass: 1073.58000
• Monoisotopic Mass: 1073.577
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 26
• Heavy Atom Count: 77
• Rotatable Bond Count: 37
• Complexity: 2110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 419A^2
• XLogP3: -4.3

Experimental Properties

• Density: 1.48
• Refractive Index: 1.688
• PSA: 413.78000
• LogP: 1.66980

Bradykinin, 6-L-threonine- Security Information

• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Bradykinin, 6-L-threonine-

Recent Advances in Bradykinin, 6-L-threonine- (CAS: 6120-63-4) Research: A Comprehensive Review

Bradykinin, 6-L-threonine- (CAS: 6120-63-4) is a synthetic analog of bradykinin, a naturally occurring peptide involved in inflammatory and vasoactive processes. Recent studies have highlighted its potential therapeutic applications in cardiovascular diseases, inflammatory disorders, and pain management. This research briefing synthesizes the latest findings on the compound, focusing on its mechanisms of action, pharmacological properties, and emerging clinical applications.

One of the most significant breakthroughs in recent research involves the elucidation of the molecular interactions between Bradykinin, 6-L-threonine- and its receptor targets. Advanced structural biology techniques, such as cryo-electron microscopy and X-ray crystallography, have provided high-resolution insights into how this analog binds to bradykinin B1 and B2 receptors. These findings are pivotal for designing more selective and potent analogs with reduced side effects.

In preclinical studies, Bradykinin, 6-L-threonine- has demonstrated remarkable efficacy in modulating vascular permeability and reducing inflammation in animal models of sepsis and acute lung injury. Researchers have also explored its role in neuroprotection, with promising results in models of ischemic stroke. The compound's ability to cross the blood-brain barrier makes it a candidate for treating central nervous system disorders.

Pharmacokinetic studies have further refined our understanding of the compound's stability and metabolism. Innovations in formulation technology, such as nanoparticle encapsulation, have addressed previous challenges related to its short half-life in vivo. These advancements are critical for transitioning from laboratory research to clinical trials.

Despite these promising developments, challenges remain. The potential for Bradykinin, 6-L-threonine- to induce hypotension and other cardiovascular effects necessitates careful dose optimization. Ongoing research aims to balance efficacy with safety, leveraging computational modeling and high-throughput screening to identify optimal therapeutic windows.

In conclusion, Bradykinin, 6-L-threonine- (CAS: 6120-63-4) represents a versatile tool for both basic research and therapeutic development. Its dual role in inflammation and vascular regulation offers unique opportunities for treating complex diseases. Future studies should focus on translational applications, including biomarker identification and patient stratification, to maximize its clinical impact.